6-Chloro-7-methoxy-3,4-dihydrocarbostyril

• Molecular Formula: C10H10ClNO2
• Molecular Weight: 211.64 g/mol
• IUPAC Name: 6-chloro-7-methoxy-3,4-dihydro-1H-quinolin-2-one
• InChI: InChI=1S/C10H10ClNO2/c1-14-9-5-8-6(4-7(9)11)2-3-10(13)12-8/h4-5H,2-3H2,1H3,(H,12,13)
• InChI Key: KPUQMPJEVWQIBR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2CCC(=O)NC2=C1)Cl

Description

6-Chloro-7-methoxy-3,4-dihydrocarbostyril is a useful research compound. Its molecular formula is C10H10ClNO2 and its molecular weight is 211.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

35.4 Grams of 7-methoxy-3,4-dihydrocarbostyril are dissolved in 300 ml of acetic acid. This solution is stirred under ice-cooling conditions, and 100 ml of acetic acid solution containing 27 g of sulfuryl chloride are added dropwise and allowed to stand overnight. The reaction mixture is poured into 1 liter of ice-water and the precipitate thus formed is separated by filtration, washed with water and dried. Recrystallization from methanol obtains 30 g of 6-chloro-7-methoxy-3,4-dihydrocarbostyril in the form of colorless needle-like crystals with a melting point of 212° C.